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Compound of Interest

Compound Name: 1,4-Diiodobutane-13C4

Cat. No.: B15558432 Get Quote

This technical guide provides an in-depth overview of 1,4-Diiodobutane-¹³C₄, a stable isotope-

labeled compound, for researchers, scientists, and professionals in drug development. This

document outlines its chemical and physical properties, potential applications, and generalized

experimental protocols where it may be employed as an internal standard for quantitative

analysis.

Core Compound Specifications
1,4-Diiodobutane-¹³C₄ is the isotopically labeled analogue of 1,4-diiodobutane, where the four

carbon atoms have been substituted with the stable isotope carbon-13. This isotopic

enrichment provides a distinct mass signature, making it a valuable tool in mass spectrometry-

based analytical methods.
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Property Value Reference

CAS Number 2731163-22-5 [1][2]

Molecular Formula ¹³C₄H₈I₂ [2][3][4]

Molecular Weight 313.89 g/mol [1][2][4]

Synonyms

1,4-Diodobutane-¹³C₄, NSC

31721-¹³C₄, Tetramethylene-

¹³C₄ Diiodide, alpha,ω-

Diiodobutane-¹³C₄

[3]

Unlabeled CAS Number 628-21-7 [2]

Applications in Research and Drug Development
Stable isotope-labeled compounds like 1,4-Diiodobutane-¹³C₄ are primarily utilized as internal

standards in isotope dilution mass spectrometry (IDMS). This analytical technique is the gold

standard for quantitative analysis due to its high accuracy and precision. By introducing a

known quantity of the labeled standard into a sample, any loss of the target analyte (unlabeled

1,4-diiodobutane or a derivative) during sample preparation and analysis can be accurately

corrected. This is because the labeled and unlabeled compounds exhibit nearly identical

chemical and physical properties.

The primary applications of its unlabeled counterpart, and by extension the contexts in which

the ¹³C₄-labeled version would be used as a standard, include:

Bifunctional Alkylating Agent: In organic synthesis, 1,4-diiodobutane is used to introduce a

four-carbon chain, often in the formation of cyclic compounds and polymers.

Precursor in Pharmaceutical Synthesis: It serves as a starting material for the synthesis of

various heterocyclic molecules with potential therapeutic applications.

Tracers in Pharmacokinetic Studies: Isotope-labeled molecules are crucial for quantifying

drug candidates and their metabolites during the drug development process.

Experimental Protocols
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While specific experimental protocols for 1,4-Diiodobutane-¹³C₄ are not readily available in the

public domain, this section provides a detailed synthesis protocol for the unlabeled compound

and a general workflow for the use of a ¹³C-labeled compound as an internal standard in a

quantitative assay.

Synthesis of 1,4-Diiodobutane (Unlabeled)
A common method for the synthesis of 1,4-diiodobutane is through the reaction of

tetrahydrofuran with potassium iodide in the presence of an acid. The synthesis of the ¹³C₄-

labeled variant would require the use of tetrahydrofuran-¹³C₄ as a starting material.

Materials:

Tetrahydrofuran (or Tetrahydrofuran-¹³C₄)

Potassium Iodide (KI)

85% Orthophosphoric Acid (H₃PO₄)

Phosphoric Anhydride (P₄O₁₀)

Ether

Dilute aqueous sodium thiosulfate solution

Saturated sodium chloride solution

Anhydrous sodium sulfate

Procedure:

A mixture of potassium iodide, 85% orthophosphoric acid, and phosphoric anhydride is

prepared in a three-necked flask equipped with a stirrer, reflux condenser, and thermometer.

Tetrahydrofuran is added to the mixture.

The mixture is heated at reflux for 3 hours with stirring.

After cooling to room temperature, water and ether are added to the reaction mixture.
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The ether layer is separated, and the aqueous layer is extracted with ether.

The combined ether extracts are washed with a dilute sodium thiosulfate solution to

decolorize, followed by a wash with a saturated sodium chloride solution.

The ether layer is dried over anhydrous sodium sulfate.

The ether is removed by distillation, and the remaining residue is purified by vacuum

distillation to yield 1,4-diiodobutane.

General Workflow for Isotope Dilution Analysis
The use of 1,4-Diiodobutane-¹³C₄ as an internal standard is pivotal for accurate quantification in

complex biological or environmental matrices.
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Caption: General workflow for using an isotopically labeled internal standard.
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Signaling Pathways and Logical Relationships
As 1,4-diiodobutane is a synthetic building block, it is not directly involved in known biological

signaling pathways. Its utility lies in the synthesis of novel compounds that may interact with

such pathways. The logical relationship in its application as an internal standard is depicted in

the workflow diagram above, illustrating the process from sample preparation to final

quantification.

The fundamental principle of isotope dilution is based on the following logical relationship:

Core Principle

Analytical Assumption

Analyte (Native)

Behaves Chemically
Identically to

Internal Standard (¹³C₄-Labeled)
Therefore, the ratio of

Analyte to Internal Standard
remains constant throughout

sample processing and analysis.

Click to download full resolution via product page

Caption: The core principle of isotope dilution analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Advanced Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15558432#1-4-diiodobutane-13c4-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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